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Compound Focus: (S)-2-methoxy-butane

CAS No.: 66610-39-7

Cat. No.: S8537833

The C5H120 molecular formula corresponds to several structural isomers, primarily alcohols. The table

below summarizes the key identifiers and physical properties of four common isomers.

Molecular Boiling Melting .
IUPAC Common CAS . . . Density
Name Name Number Weight Point Point (g/mL) pKa
(g/mol) (°C) (°C)
1-Pentanol  n-Pentyl 71-41-0 88.15 186 - 0.8148 16.1 (est.
[1] alcohol, (approx.) [1] from 1-
Amyl [1] alkanol)
alcohol [2]
3-Methyl- Isopentyl 123-51-3 88.15 131-132 -117 0809 @ >14]3]
1-butanol alcohol, 25°C
[3] Isoamyl
alcohol
2-Methyl- tert-Amyl 75-85-4 88.15 102.0 -12.0 0.8000 17.8 (est.
2-butanol alcohol, from 2-
[4] Amylene alkanol)
hydrate [2]
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IUPAC Common
Name Name
2,2- Neopentyl
Dimethyl- alcohol
1-propanol

[5]

CAS
Number

75-84-3

Molecular Boiling
Weight Point
(9/mol) (°C)
88.15 -

Melting
Point
(°C)

Density
(g/mL)

Ka

T

18.2 (est.
from 3-
alkanol)

[2]

The following table details additional safety, solubility, and thermodynamic data critical for laboratory and

process scale-up.

Flash Standard Enthalpy  Standard Constant
IUPAC Point Water of Combustion Enthalpy of Pressure Heat
Name ) Solubility (AcH-° liquid, Formation (AfH® Capacity (Cp,

kJ/mol) liquid, kd/mol) liquid, J/mol*K)

1-Pentanol - - -3330.91 £ 0.28 [1] -351.62£0.28[1] 207.45@
[1] 298.15K [1]
3-Methyl-1- 43 [3] 259/L @ - - -
butanol [3] 20°C [3]
2-Methyl-2- 20 [4] 70.7gL@ - - -
butanol [4] 25°C [4]
2,2- - - - - -
Dimethyl-1-

propanol [5]

Safety and Handling Protocols

Safety is paramount when handling these compounds, which are often flammable and can be irritants.

¢ Flammability: 2-Methyl-2-butanol has a low flash point of 20°C and is highly flammable [4]. 3-Methyl-
1-butanol has a higher flash point of 43°C [3]. Standard protocols include keeping away from ignition
sources and working in a well-ventilated area.

© 2026 Smolecule. All rights reserved.

2/5

Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=75-84-3
https://www.engineeringtoolbox.com/paraffinic-benzoic-hydroxy-dioic-acids-structure-pka-carboxylic-dissociation-constant-alcohol-phenol-d_1948.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C71410&Mask=2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C71410&Mask=2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C71410&Mask=2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C71410&Mask=2
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8852971.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8852971.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8852971.htm
https://www.fishersci.com/shop/products/2-methyl-2-butanol-99-pure-acros-organics-3/p-59833
https://www.fishersci.com/shop/products/2-methyl-2-butanol-99-pure-acros-organics-3/p-59833
https://www.fishersci.com/shop/products/2-methyl-2-butanol-99-pure-acros-organics-3/p-59833
https://webbook.nist.gov/cgi/cbook.cgi?ID=75-84-3
https://www.fishersci.com/shop/products/2-methyl-2-butanol-99-pure-acros-organics-3/p-59833
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8852971.htm
https://www.smolecule.com/products/s8537833?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

¢ Health Hazards: 2-Methyl-2-butanol may cause respiratory irritation, skin irritation, serious eye
damage, and drowsiness or dizziness [4]. Personal protective equipment (PPE) including gloves and
safety glasses is essential.

¢ First Aid: General measures include removing contaminated clothing, rinsing skin with water, and
moving to fresh air if inhaled [4].

Structural Relationship Diagram

The diagram below visualizes the structural relationships between the C5H120 isomers, highlighting their

classification and key differentiating features.
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A structural classification map of C5H120 isomers, color-coded by alcohol type and annotated with key

features.

Application Notes for Drug Development

The data reveals several properties that are critical for pharmaceutical applications:

¢ Solubility and Lipophilicity: The moderate water solubility and low pKa values of these alcohols
make them useful as co-solvents for solubilizing hydrophobic compounds and as starting materials
or intermediates in synthetic chemistry [2] [3] [4].
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¢ Metabolic Considerations: As small, non-complex alcohols, these compounds are not typically used
as active pharmaceutical ingredients (APIs) but are important as process solvents or
intermediates. Their structures can influence metabolic pathways, with branched-chain alcohols like
3-Methyl-1-butanol being a natural metabolite found in fusel oil [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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